Cas no 947141-18-6 (5-Methylhexanal-d7)

• Product Name: 5-Methylhexanal-d7
• CAS No: 947141-18-6
• MF: C₇H₁₄O
• MW: 121.228594303131
• CID: 1063239
• PubChem ID: 11815853
• Update Time: 2025-04-20

5-Methylhexanal-d7 Chemical and Physical Properties

Names and Identifiers

• 5-Methylhexanal-d7
• 5,6,6,6-tetradeuterio-5-(trideuteriomethyl)hexanal
• 5-Methylhexan-1-al-d7
• DTXSID00473412
• 947141-18-6

• Inchi： 1S/C7H14O/c1-7(2)5-3-4-6-8/h6-7H,3-5H2,1-2H3/i1D3,2D3,7D
• InChI Key： GEKRISJWBAIIAA-QXMYYZBZSA-N
• SMILES： O=CCCCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 121.148402287g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.01160